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Compound of Interest

Compound Name: Nystatin A2

Cat. No.: B3329963 Get Quote

Nystatin A2: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Nystatin A2 is a polyene macrolide antibiotic and a component of the nystatin complex, which

is produced by the bacterium Streptomyces noursei. While often studied as part of this

complex, which also includes nystatins A1 and A3, Nystatin A2 possesses its own distinct

molecular characteristics. This technical guide provides a detailed overview of Nystatin A2,

focusing on its molecular properties, mechanism of action, and relevant experimental protocols.

Core Molecular Data
The fundamental molecular properties of Nystatin A2 are summarized below.

Property Value Source(s)

Molecular Formula C47H75NO16 [1][2][3][4][5]

Molecular Weight 910.1 g/mol [1][2][3][4][5]

Monoisotopic Mass 909.50858530 Da [1]
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Nystatin, including its A2 component, exerts its antifungal effect by targeting ergosterol, a

critical sterol component of the fungal cell membrane. This interaction leads to the formation of

pores or channels in the membrane, disrupting its integrity.[1][2] The resulting increase in

membrane permeability allows the leakage of essential intracellular components, such as

potassium ions (K+), leading to acidification and ultimately, fungal cell death.[1] This

mechanism provides a degree of selective toxicity towards fungi, as mammalian cells contain

cholesterol instead of ergosterol. However, some binding to cholesterol can occur, contributing

to the toxicity of nystatin in humans.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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